Cas no 194609-52-4 (Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate)
194609-52-4 structure
Product Name:Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate
CAS No:194609-52-4
MF:C11H7F2NO2
MW:223.175589799881
CID:2788553
PubChem ID:71347039
Update Time:2025-04-21
Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
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- 194609-52-4
- Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate
- DTXSID00772992
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- Inchi: 1S/C11H7F2NO2/c1-16-11(15)8(6-14)4-7-2-3-9(12)5-10(7)13/h2-5H,1H3
- InChI Key: LGIOBWPKJJKJCR-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C=C(C#N)C(=O)OC)F
Computed Properties
- Exact Mass: 223.04448479Da
- Monoisotopic Mass: 223.04448479Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 50.1Ų
Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
194609-52-4 (Methyl 2-cyano-3-(2,4-difluorophenyl)prop-2-enoate) Related Products
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